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Abstract

This technical guide provides a comprehensive overview of Phenyl 1-pentadecanesulfonate,
a high-performance, non-phthalate plasticizer, for its application in polymer science. Marketed
commercially as Mesamoll®, this alkylsulfonic acid phenyl ester (ASE) offers a unique
combination of properties, including excellent gelling behavior, high saponification resistance,
and good compatibility with a wide range of polymers. This document delves into its chemical
structure, synthesis, mechanism of action as a plasticizer, and its quantifiable effects on the
mechanical and thermal properties of polymers, with a particular focus on polyvinyl chloride
(PVC). Furthermore, detailed experimental protocols for performance evaluation and migration
analysis are provided to equip researchers and professionals with the necessary tools for its
effective utilization and assessment.
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Introduction: The Evolving Landscape of
Plasticizers

The demand for flexible and durable polymeric materials is ever-increasing across various
sectors, from medical devices to construction and automotive industries. Plasticizers are
essential additives that impart these desired properties by increasing the free volume between
polymer chains, thereby enhancing flexibility and reducing brittleness. For decades, phthalate-
based plasticizers have dominated the market. However, growing concerns over their potential
health and environmental impacts have spurred the development and adoption of alternative,
safer plasticizers.

Phenyl 1-pentadecanesulfonate has emerged as a compelling non-phthalate alternative,
offering excellent performance characteristics without the toxicological concerns associated
with some traditional plasticizers. Its chemical structure, featuring a long alkyl chain and a
phenyl group attached to a sulfonate ester, provides a unique balance of polarity and
hydrophobicity, contributing to its efficacy and durability as a plasticizer. This guide aims to
provide a detailed technical understanding of Phenyl 1-pentadecanesulfonate, enabling its
informed application in research, development, and industrial settings.

Chemical Profile and Synthesis
Chemical Structure and Properties

Phenyl 1-pentadecanesulfonate is an organic compound with the following key identifiers:

Chemical Name: Phenyl 1-pentadecanesulfonate

CAS Number: 91082-17-6[1]

Molecular Formula: C21Hz3603S

Molecular Weight: 368.58 g/mol [2]

Synonyms: Alkylsulfonic acid phenyl ester (ASE), Mesamoll®[1][3]

The molecule's structure consists of a C10-C18 alkyl chain (predominantly C15) linked to a
phenyl group via a sulfonate ester bridge. This structure imparts both hydrophobic (alkyl chain
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and phenyl ring) and polar (sulfonate group) characteristics, which are crucial for its function as
a plasticizer.

Synthesis Pathway

The primary industrial synthesis of Phenyl 1-pentadecanesulfonate involves the reaction of a
corresponding alkylsulfonyl chloride with phenol. This esterification reaction is a well-
established and efficient method for producing sulfonate esters.

Reaction Scheme:
Where R is the C10-C18 alkyl group.

The process is typically carried out in the presence of a base to neutralize the hydrochloric acid
byproduct, driving the reaction to completion. The resulting product is a clear, slightly yellowish,
viscous liquid.

Mechanism of Plasticization

The plasticizing effect of Phenyl 1-pentadecanesulfonate is attributed to its ability to disrupt
the intermolecular forces between polymer chains.[4] When incorporated into a polymer matrix,
such as PVC, the plasticizer molecules position themselves between the long polymer chains.
[4] This spacing increases the "free volume" within the polymer structure, allowing the polymer
chains to move more freely relative to one another.[4] This increased molecular mobility leads
to a reduction in the material's glass transition temperature (Tg), transforming it from a rigid,
brittle state to a more flexible and ductile one.[4]

The effectiveness of a plasticizer is largely dependent on its compatibility with the polymer. The
phenyl group in Phenyl 1-pentadecanesulfonate contributes to its good compatibility with
PVC, a polar polymer.[5] This compatibility ensures that the plasticizer is well-dispersed
throughout the polymer matrix, leading to uniform plasticization and minimizing issues like
exudation or "blooming."

Performance in Polymer Formulations: A Focus on
PVC
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Phenyl 1-pentadecanesulfonate is widely used to plasticize PVC for a variety of applications.
[5] Its incorporation significantly modifies the mechanical and thermal properties of the final
material.

Effect on Mechanical Properties

The addition of Phenyl 1-pentadecanesulfonate to PVC formulations leads to predictable
changes in its mechanical characteristics. As the concentration of the plasticizer increases, the
following trends are generally observed:

o Decreased Hardness: The material becomes softer and more pliable. This is typically
quantified using the Shore A hardness scale.

o Decreased Tensile Strength: The force required to break the material under tension
decreases.[6]

» Increased Elongation at Break: The extent to which the material can be stretched before
breaking increases significantly, indicating enhanced flexibility.[6]

Table 1: Typical Mechanical Properties of PVC Plasticized with Phenyl 1-
pentadecanesulfonate (Mesamoll®)

Plasticizer . .

. Tensile Strength Elongation at
Concentration Shore A Hardness

(MPa) Break (%)

(phr¥)
0 >95 50 - 60 <50
20 85-90 20-25 200 - 250
40 75 - 80 15-20 300 - 350
60 65-70 10 - 15 350 - 400

*phr: parts per hundred resin by weight (Note: These are typical values and can vary
depending on the specific PVC resin and other additives in the formulation.)

Effect on Thermal Properties
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The most significant thermal property influenced by plasticizers is the glass transition
temperature (Tg). The addition of Phenyl 1-pentadecanesulfonate effectively lowers the Tg of
PVC, extending its flexible operating temperature range to lower temperatures.[7]

Table 2: Glass Transition Temperature of PVC as a Function of Phenyl 1-
pentadecanesulfonate (Mesamoll®) Concentration

Plasticizer Concentration (phr) Glass Transition Temperature (Tg) (°C)
0 ~80
20 ~40
40 ~10
60 ~-15

(Note: These are typical values obtained by Differential Scanning Calorimetry (DSC) and can
vary.)[7][8]

Mechanism of Plasticization

X

Click to download full resolution via product page

Key Performance Advantages

Beyond its primary plasticizing function, Phenyl 1-pentadecanesulfonate offers several other
performance benefits:

o Excellent Gelling Behavior: It exhibits rapid and efficient gelling with PVC, which can lead to
shorter processing times and reduced energy consumption during manufacturing.[5]
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e High Saponification Resistance: Unlike many ester-based plasticizers, Phenyl 1-
pentadecanesulfonate is highly resistant to hydrolysis, especially in alkaline conditions.
This makes it an excellent choice for articles that will be in contact with water, detergents, or
other alkaline media.[5]

o Good Weathering Resistance: It demonstrates good resistance to degradation from UV light
and other environmental factors, contributing to the longevity of the final product.[5]

o Low Volatility: Its low volatility means that it is less likely to evaporate from the polymer
matrix over time, which helps to maintain the flexibility and mechanical properties of the
product throughout its service life.[9]

Experimental Protocols

To ensure the scientific integrity and reproducibility of research involving Phenyl 1-
pentadecanesulfonate, the following detailed experimental protocols are provided.

Protocol for Evaluating Plasticizer Performance in PVC

This protocol outlines the steps for preparing plasticized PVC samples and evaluating their key
mechanical and thermal properties.

Materials:

PVC resin (e.g., K-value 67-70)

e Phenyl 1-pentadecanesulfonate

e Thermal stabilizer (e.g., Ca/Zn stearate)

e Lubricant (e.g., stearic acid)

o Two-roll mill

e Hydraulic press with heating and cooling capabilities

e Durometer (Shore A)
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e Universal Testing Machine (UTM) with grips for tensile testing
 Differential Scanning Calorimeter (DSC)
Procedure:
e Compounding:
o Dry blend the PVC resin, thermal stabilizer, and lubricant in a high-speed mixer.

o Slowly add the desired amount of Phenyl 1-pentadecanesulfonate (e.g., 20, 40, 60 phr)
to the dry blend while mixing.

o Continue mixing until a homogeneous powder blend is obtained.
e Milling and Sheet Preparation:
o Set the temperature of the two-roll mill to approximately 160-170°C.
o Add the compounded PVC blend to the mill and allow it to fuse into a continuous sheet.
o Mill the material for 5-10 minutes to ensure homogeneity.
o Remove the sheet from the mill.
e Pressing:
o Cut the milled sheet into appropriate sizes for the mold.
o Place the sheets in a picture-frame mold of desired thickness (e.g., 2 mm).

o Press the mold in a hydraulic press at 170-180°C for 5-10 minutes under a pressure of 10-
15 MPa.

o Cool the mold under pressure to room temperature.

o Sample Conditioning and Testing:
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o Condition the pressed sheets at 23 £ 2°C and 50 + 5% relative humidity for at least 24
hours.

o Cut test specimens from the conditioned sheets according to the relevant ASTM or ISO
standards for each test.

o Hardness: Measure the Shore A hardness at multiple points on the sample using a
durometer according to ASTM D2240.

o Tensile Properties: Determine the tensile strength and elongation at break using a UTM
according to ASTM D638.

o Glass Transition Temperature: Determine the Tg of the samples using DSC according to
ASTM D3418. Heat the sample at a controlled rate (e.g., 10°C/min) and observe the
endothermic shift in the heat flow curve.
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Protocol for Migration Testing and Quantification
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This protocol describes a method for determining the migration of Phenyl 1-
pentadecanesulfonate from a plasticized polymer into a food simulant, followed by
quantification using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

Plasticized polymer sample of known surface area

e Food simulant (e.g., 95% ethanol for fatty foods, 10% ethanol for aqueous foods, or olive oil)

e |ncubator or oven

e Dichloromethane (DCM), HPLC grade

e Anhydrous sodium sulfate

e GC-MS system with a suitable capillary column (e.g., 5% phenyl-methylpolysiloxane)

o Volumetric flasks, pipettes, and vials

Procedure:

» Migration Cell Setup:

o Cut a sample of the plasticized polymer with a known surface area.

o Place the sample in a migration cell or a glass container.

o Add a known volume of the food simulant, ensuring the sample is fully immersed,
maintaining a specific surface area-to-volume ratio (e.g., 6 dm2/L).

o Seal the container to prevent evaporation.

¢ Incubation:

o Incubate the migration cells at a specified temperature and duration as per regulatory
guidelines (e.g., 10 days at 40°C).[10]

e Extraction from Food Simulant:
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[e]

After incubation, remove the polymer sample.

o

Take a known aliquot of the food simulant.

[¢]

Perform a liquid-liquid extraction with dichloromethane. Repeat the extraction three times.

o

Combine the organic extracts and dry over anhydrous sodium sulfate.

[e]

Evaporate the solvent to a small, known volume (e.g., 1 mL).

e GC-MS Analysis:
o Instrument Setup:
» Injector Temperature: 280°C
= Oven Program: Start at 100°C, ramp to 300°C at 15°C/min, hold for 10 minutes.
» Carrier Gas: Helium at a constant flow rate.
» MS Transfer Line Temperature: 280°C

= |on Source Temperature: 230°C

Scan Mode: Full scan or Selected lon Monitoring (SIM) for higher sensitivity.

o Calibration: Prepare a series of standard solutions of Phenyl 1-pentadecanesulfonate in
dichloromethane of known concentrations. Analyze these standards to create a calibration
curve.

o Sample Analysis: Inject an aliquot of the concentrated extract into the GC-MS system.

o Quantification: Identify the Phenyl 1-pentadecanesulfonate peak based on its retention
time and mass spectrum. Quantify the amount of migrated plasticizer by comparing the
peak area to the calibration curve.

o Calculation:

o Calculate the migration in mg/kg of food simulant or mg/dmz of the polymer surface area.
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Conclusion

Phenyl 1-pentadecanesulfonate stands out as a high-performance, non-phthalate plasticizer
with a favorable combination of properties for a wide range of polymer applications. Its
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excellent compatibility with PVC, coupled with its high saponification resistance and good
weathering properties, makes it a durable and reliable choice for demanding applications. The
quantifiable effects on mechanical and thermal properties allow for precise formulation control
to meet specific product requirements. The detailed experimental protocols provided in this
guide offer a robust framework for researchers and professionals to evaluate and utilize this
versatile plasticizer effectively. As the industry continues to move towards safer and more
sustainable materials, Phenyl 1-pentadecanesulfonate is well-positioned to play a significant
role in the future of polymer technology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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